(2R,3As,7aS)-Octahydro-1H-indole-2-carboxylic acid benzyl ester
(2R,3As,7aS)-Octahydro-1H-indole-2-carboxylic acid benzyl ester
Brand Name:
Vulcanchem
CAS No.:
752955-02-5
VCID:
VC0051018
InChI:
InChI=1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14-,15+/m0/s1
SMILES:
C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3
Molecular Formula:
C16H21NO2
Molecular Weight:
259.34 g/mol
(2R,3As,7aS)-Octahydro-1H-indole-2-carboxylic acid benzyl ester
CAS No.: 752955-02-5
Reference Standards
VCID: VC0051018
Molecular Formula: C16H21NO2
Molecular Weight: 259.34 g/mol
| CAS No. | 752955-02-5 |
|---|---|
| Product Name | (2R,3As,7aS)-Octahydro-1H-indole-2-carboxylic acid benzyl ester |
| Molecular Formula | C16H21NO2 |
| Molecular Weight | 259.34 g/mol |
| IUPAC Name | benzyl (2R,3aS,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate |
| Standard InChI | InChI=1S/C16H21NO2/c18-16(19-11-12-6-2-1-3-7-12)15-10-13-8-4-5-9-14(13)17-15/h1-3,6-7,13-15,17H,4-5,8-11H2/t13-,14-,15+/m0/s1 |
| Standard InChIKey | ARGCRCXTJMQKNA-SOUVJXGZSA-N |
| Isomeric SMILES | C1CC[C@H]2[C@@H](C1)C[C@@H](N2)C(=O)OCC3=CC=CC=C3 |
| SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3 |
| Canonical SMILES | C1CCC2C(C1)CC(N2)C(=O)OCC3=CC=CC=C3 |
| Synonyms | (2R,3aS,7aS)-Octahydro-1H-indole-2-carboxylic Acid Phenylmethyl Ester |
| PubChem Compound | 18639679 |
| Last Modified | Nov 11 2021 |
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